Cas no 38281-48-0 (2-bromo-3-methyl-1-benzofuran)

• Product Name: 2-bromo-3-methyl-1-benzofuran
• CAS No: 38281-48-0
• MF: C₉H₇BrO
• MW: 211.055281877518
• CID: 1488843
• PubChem ID: 12237691
• Update Time: 2025-10-23

2-bromo-3-methyl-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• Benzofuran, 2-bromo-3-methyl-
• 2-bromo-3-methyl-1-benzofuran
• 2-bromo-3-methylbenzo[b]furan
• DTXSID30481823
• SCHEMBL4449379
• EN300-1895174
• 38281-48-0
• 2-bromo-3-methylbenzofuran

• Inchi： 1S/C9H7BrO/c1-6-7-4-2-3-5-8(7)11-9(6)10/h2-5H,1H3
• InChI Key： ZIJKEQKHNVTLAZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C2C=CC=CC=2O1

Computed Properties

• Exact Mass: 209.96801
• Monoisotopic Mass: 209.96803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• PSA: 13.14

Additional information on 2-bromo-3-methyl-1-benzofuran

Introduction to 2-Bromo-3-Methyl-1-Benzofuran (CAS No. 38281-48-0)

2-Bromo-3-methyl-1-benzofuran (CAS No. 38281-48-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promise in various applications, including as a building block for the synthesis of bioactive molecules and as a potential lead compound in drug discovery.

The chemical structure of 2-bromo-3-methyl-1-benzofuran consists of a benzofuran core with a bromine atom at the 2-position and a methyl group at the 3-position. The benzofuran scaffold is known for its stability and ability to form hydrogen bonds, which can enhance the compound's pharmacological properties. The presence of the bromine substituent provides additional reactivity and functionalization options, making it an attractive starting material for synthetic transformations.

Recent studies have highlighted the potential of 2-bromo-3-methyl-1-benzofuran in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2021) explored the use of this compound as a precursor for the synthesis of anti-cancer drugs. The researchers demonstrated that derivatives of 2-bromo-3-methyl-1-benzofuran exhibited significant cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer cells. The bromine substituent played a crucial role in enhancing the potency and selectivity of these derivatives.

In another study, published in Bioorganic & Medicinal Chemistry Letters (2020), researchers investigated the anti-inflammatory properties of 2-bromo-3-methyl-1-benzofuran. The results showed that this compound and its derivatives effectively inhibited key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 2-bromo-3-methyl-1-benzofuran could be a valuable lead compound for the development of new anti-inflammatory drugs with reduced side effects compared to existing treatments.

The synthetic accessibility of 2-bromo-3-methyl-1-benzofuran has also been extensively studied. A recent review article in Tetrahedron Letters (2022) summarized various synthetic routes to this compound, highlighting the efficiency and scalability of different methods. One notable approach involves the reaction of 3-methylbenzofuran with N-bromosuccinimide (NBS) under mild conditions, yielding high yields of the desired product. This method is particularly advantageous for large-scale synthesis and industrial applications.

Beyond its pharmaceutical applications, 2-bromo-3-methyl-1-benzofuran has also found use in materials science. Research published in Molecular Crystals and Liquid Crystals (2019) explored the photophysical properties of this compound and its derivatives. The study revealed that these materials exhibit strong fluorescence and can be used in the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices.

In conclusion, 2-bromo-3-methyl-1-benzofuran (CAS No. 38281-48-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers seeking to develop new therapeutic agents and advanced materials. As ongoing research continues to uncover new properties and applications, the importance of this compound is likely to grow further in the coming years.